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Introduction
Polyisobutylene (PIB) is a versatile synthetic polymer widely employed as a viscosity modifier

(VM) and viscosity index (VI) improver in the formulation of a broad range of lubricants.[1] Its

primary function is to mitigate the natural tendency of a lubricant's viscosity to change with

temperature, ensuring more stable and predictable performance under varying operating

conditions.[2] PIBs are available in various molecular weights, which dictates their physical

properties like viscosity and tackiness.[3][4] Low molecular weight PIBs are typically used in

applications such as two-stroke engine oils, gear oils, and hydraulic fluids, while higher

molecular weight versions are utilized for their thickening efficiency.[1]

The addition of PIB to a base oil enhances its viscosity index, meaning the oil maintains its

desired viscosity over a wider temperature range.[2][5] This is crucial for applications like

automotive engines, which experience cold starts and high operating temperatures.[6]

Furthermore, PIB is known for its excellent shear stability, which is the ability to resist

mechanical degradation under high-stress conditions, a critical attribute for maintaining

lubricant integrity and performance.[4][7] These characteristics contribute to reduced friction

and wear, improved fuel economy, and extended equipment life.[8]
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These application notes provide a comprehensive overview of the use of polyisobutylene as a

viscosity modifier in lubricants, including its effects on key performance parameters, detailed

experimental protocols for evaluation, and a summary of quantitative data.

Key Performance Characteristics
The effectiveness of polyisobutylene as a viscosity modifier is evaluated based on several

key performance characteristics. The selection of a specific grade of PIB is often a balance

between desired thickening efficiency, shear stability, and low-temperature performance.[7]

Viscosity Index (VI) Improvement: A primary function of PIB is to increase the viscosity index

of the lubricant.[5] A higher VI indicates a smaller change in viscosity with temperature,

which is highly desirable for most lubricant applications.[2]

Shear Stability: Lubricants in service are subjected to high mechanical stresses that can

break down the polymer chains of viscosity modifiers, leading to a permanent loss of

viscosity. PIB is known for its good to excellent shear stability, particularly in comparison to

other viscosity modifiers like polymethacrylates.[4][7] The Shear Stability Index (SSI) is a

measure of this degradation, with a lower SSI indicating better shear stability.

Thermal and Oxidative Stability: Lubricants are often exposed to high temperatures and

oxidative environments. PIB generally exhibits good thermal and oxidative stability, which is

crucial for preventing the formation of sludge and deposits and for extending the lubricant's

service life.[4]

Thickening Efficiency: The ability of PIB to increase the viscosity of a base oil is a key

consideration. Higher molecular weight PIBs are more effective thickeners.[6]

Low-Temperature Performance: While effective at high temperatures, some grades of PIB

can have a negative impact on the low-temperature fluidity of lubricants. This is a critical

consideration for applications that require good cold-start performance.[4]
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The following tables summarize the quantitative effects of different grades and concentrations

of polyisobutylene on the properties of lubricants.

Table 1: Properties of Various Polyisobutylene Grades

PIB Grade
Viscosity at 40°C
(cSt)

Viscosity at 100°C
(cSt)

Viscosity Index
(ASTM D2270)

PIB 190 cSt 4,650 190 145

PIB 230 cSt 5,600 230 150

PIB 500 cSt 15,000 500 175

PIB 640 cSt 18,600 640 191

PIB 700 cSt 22,500 700 198

PIB 1500 cSt 48,000 1,500 230

Data sourced from a BASF technical datasheet.[9]

Table 2: Performance of Polyisobutylene in PAO 6 Base Oil

Formulation
Viscosity at
40°C (cSt)

Viscosity at
100°C (cSt)

Viscosity
Index (ASTM
D2270)

KRL Shear
Stability (20h,
% Viscosity
Loss)

42% PIB 190 cSt

in PAO 6
156 17.6 124 < 1.0%

28% PIB 1500

cSt in PAO 6
150 19.1 145 2.1%

Data sourced from a BASF technical datasheet.[9]

Table 3: Shear Stability of Select Polyisobutylene-Based Viscosity Modifiers
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Product Polymer Type
Shear Stability
Index (PSSI, ASTM
D6278)

Typical Treat Level
(wt %)

PIB950
Low Molecular Weight

PIB
≤ 25 0.5 - 3.0

V-176 PIB in paraffinic oil Good 0.5 - 2.0

V-178
High concentrate PIB

in paraffinic oil
Good 0.5 - 2.0

V-188 OCP tackifier Excellent 0.5 - 2.0

V-158F
Liquid OCP viscosity

modifier
45 5 - 10

Data compiled from various sources.[10]

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

polyisobutylene as a viscosity modifier in lubricants.

Protocol for Determining Kinematic Viscosity and
Viscosity Index
4.1.1 Objective: To measure the kinematic viscosity of the lubricant at 40°C and 100°C and to

calculate the Viscosity Index (VI).

4.1.2 Referenced Standards:

ASTM D445: Standard Test Method for Kinematic Viscosity of Transparent and Opaque

Liquids.

ASTM D2270: Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at

40°C and 100°C.

4.1.3 Materials and Apparatus:
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Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde).

Constant temperature bath, capable of maintaining temperatures within ±0.02°C.

Thermometer with an accuracy of ±0.02°C.

Timer with a resolution of 0.1 seconds.

Sample of lubricant formulated with polyisobutylene.

Solvents for cleaning the viscometer.

4.1.4 Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Charge the viscometer with the lubricant sample in accordance with the viscometer's

instructions.

Place the charged viscometer in the constant temperature bath set to 40°C, ensuring it is

held vertically.

Allow the sample to equilibrate to the bath temperature for at least 30 minutes.

Using suction or pressure, draw the liquid up through the capillary to a point above the upper

timing mark.

Release the suction or pressure and allow the liquid to flow freely down the capillary.

Start the timer as the meniscus of the liquid passes the upper timing mark and stop the timer

as it passes the lower timing mark.

Record the flow time in seconds.

Repeat the measurement at least twice. The flow times should be within the acceptable

repeatability limits specified in ASTM D445.

Repeat steps 3-9 with the constant temperature bath set to 100°C.
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Clean the viscometer thoroughly with appropriate solvents and dry it.

4.1.5 Calculation:

Calculate the kinematic viscosity (ν) at each temperature using the following equation: ν = C

* t where:

ν is the kinematic viscosity in centistokes (cSt).

C is the calibration constant of the viscometer in cSt/s.

t is the average flow time in seconds.

Using the kinematic viscosities at 40°C (U) and 100°C (Y), calculate the Viscosity Index (VI)

according to the procedures outlined in ASTM D2270. The calculation involves using tables

or formulas to determine the values of L and H based on the kinematic viscosity at 100°C.

For VI ≤ 100: VI = [(L - U) / (L - H)] * 100

For VI > 100: VI = [((antilog N) - 1) / 0.00715] + 100, where N = (log H - log U) / log Y

L and H are values from the ASTM D2270 standard based on the kinematic viscosity at

100°C.

Protocol for Evaluating Shear Stability
4.2.1 Objective: To evaluate the shear stability of the lubricant containing polyisobutylene by

measuring the permanent viscosity loss after being subjected to high shear stress.

4.2.2 Referenced Standard:

ASTM D6278: Standard Test Method for Shear Stability of Polymer Containing Fluids Using

a European Diesel Injector Apparatus.

4.2.3 Materials and Apparatus:

Diesel injector apparatus as specified in ASTM D6278.

Apparatus for measuring kinematic viscosity (as per Protocol 4.1).
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Sample of lubricant formulated with polyisobutylene.

4.2.4 Procedure:

Measure the initial kinematic viscosity of the unsheared lubricant sample at 100°C according

to the procedure in Protocol 4.1.

Introduce the lubricant sample into the reservoir of the diesel injector apparatus.

Bring the sample to the specified test temperature.

Operate the apparatus to pass the fluid through the diesel injector nozzle for a specified

number of cycles (typically 30 cycles for this standard).

Collect the sheared sample from the apparatus.

Measure the final kinematic viscosity of the sheared lubricant sample at 100°C according to

the procedure in Protocol 4.1.

4.2.5 Calculation:

Calculate the percentage viscosity loss using the following formula: Viscosity Loss (%) = [

(ν_initial - ν_final) / ν_initial ] * 100 where:

ν_initial is the initial kinematic viscosity at 100°C.

ν_final is the final kinematic viscosity at 100°C after shearing.

The Permanent Shear Stability Index (PSSI) can also be calculated if the viscosity of the

base oil without the polymer is known.

Visualizations
The following diagrams illustrate the experimental workflow for evaluating a lubricant with a PIB

viscosity modifier and the logical relationships between PIB properties and lubricant

performance.
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Sample Preparation

Viscosity and VI Testing Shear Stability Testing

Formulate Lubricant
(Base Oil + PIB)

Measure Kinematic Viscosity
at 40°C (ASTM D445)

Measure Kinematic Viscosity
at 100°C (ASTM D445)

Measure Initial KV
at 100°C

Calculate Viscosity Index
(ASTM D2270)

Shear Lubricant
(ASTM D6278)

Calculate Viscosity Loss / SSI

Measure Final KV
at 100°C
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Input Variables

Lubricant Properties

PIB Molecular Weight Thickening Efficiency
Increases

Viscosity Index
Increases

Shear Stability (Low SSI)
Decreases

PIB Concentration

Increases

Increases

Low-Temperature Fluidity
Can Decrease

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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